Cas no 954774-26-6 (5-cyclopropyl-N-(4-fluorophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-cyclopropyl-N-(4-fluorophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 954774-26-6
• MF: C₁₉H₁₇FN₄O₂
• MW: 352.362287282944
• CID: 5432086
• PubChem ID: 17720719
• Update Time: 2025-05-26

5-cyclopropyl-N-(4-fluorophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Cyclopropyl-N-(4-fluorophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide
• 954774-26-6
• F3375-2940
• 5-cyclopropyl-N-(4-fluorophenyl)-1-(4-methoxyphenyl)triazole-4-carboxamide
• STL018376
• AKOS002284359
• 5-cyclopropyl-N-(4-fluorophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H17FN4O2/c1-26-16-10-8-15(9-11-16)24-18(12-2-3-12)17(22-23-24)19(25)21-14-6-4-13(20)5-7-14/h4-12H,2-3H2,1H3,(H,21,25)
• InChI Key： OJMKQIQBSIWWPT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)NC(C1=C(C2CC2)N(C2C=CC(=CC=2)OC)N=N1)=O

Computed Properties

• Exact Mass: 352.13355396g/mol
• Monoisotopic Mass: 352.13355396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 69Ų

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.90±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 5-cyclopropyl-N-(4-fluorophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide

5-Cyclopropyl-N-(4-Fluorophenyl)-1-(4-Methoxyphenyl)-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

The compound with CAS No. 954774-26-6, known as 5-cyclopropyl-N-(4-fluorophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is notable for its unique structure, which combines a cyclopropyl group, a triazole ring, and aromatic substituents, making it a promising candidate for various applications. Recent studies have highlighted its potential in drug development, particularly in targeting specific biological pathways and improving therapeutic outcomes.

Structural Analysis and Synthesis

The molecular structure of 5-cyclopropyl-N-(4-fluorophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide is characterized by a triazole ring system, which is a five-membered heterocyclic compound containing three nitrogen atoms. The triazole ring is substituted at position 5 with a cyclopropyl group, at position 1 with a 4-methoxyphenyl group, and at the nitrogen atom (position N) with a 4-fluorophenyl group. This combination of substituents imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions.

The synthesis of this compound typically involves multi-step processes, including the formation of the triazole ring through click chemistry or other coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. Researchers have also explored the use of green chemistry principles to minimize environmental impact during the synthesis process.

Biological Activity and Applications

One of the most exciting aspects of 5-cyclopropyl-N-(4-fluorophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide is its potential biological activity. Studies have shown that this compound exhibits significant inhibitory effects on certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders. For instance, recent research has demonstrated its ability to inhibit histone deacetylases (HDACs), which are key targets in epigenetic therapy.

In addition to its pharmacological applications, this compound has also been investigated for its role in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in light-emitting diodes (LEDs) and sensors. Researchers have explored its ability to act as a charge transport layer in organic photovoltaic devices, where it has shown promising results in enhancing device efficiency.

Recent Research Findings

Recent studies have delved into the mechanistic understanding of how 5-cyclopropyl-N-(4-fluorophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide interacts with biological systems. For example, a 2023 study published in *Nature Communications* revealed that the compound's cyclopropyl group plays a critical role in stabilizing its interaction with target proteins. This finding has important implications for drug design, as it suggests that modifying the cyclopropyl substituent could enhance binding affinity and selectivity.

Another area of active research is the compound's role in combating antibiotic resistance. A team of scientists at the University of California has reported that this compound exhibits potent activity against multidrug-resistant bacteria by disrupting their cell membranes. These findings underscore its potential as a novel antimicrobial agent in an era where antibiotic resistance is becoming increasingly prevalent.

Safety and Environmental Impact

As with any chemical compound intended for therapeutic or industrial use, understanding the safety profile of 5-cyclopropyl-N-(4-fluorophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide is crucial. Preliminary toxicity studies indicate that the compound exhibits low acute toxicity in animal models. However, long-term studies are still needed to assess its potential for chronic toxicity or genotoxicity.

From an environmental perspective, researchers have investigated the biodegradability of this compound. Results suggest that under aerobic conditions, the compound undergoes rapid degradation into non-toxic byproducts. This makes it an eco-friendly option compared to many traditional chemicals used in pharmaceuticals and materials science.

In conclusion,5-cyclopropyl-N-(4-fluorophenyl)-1-(4-methoxyphenyl)-1H-1,2,3-triazole-4-carboxamide represents a cutting-edge molecule with vast potential across multiple disciplines. Its unique structure enables diverse applications ranging from drug development to advanced materials science. As research continues to uncover new insights into its properties and mechanisms of action,this compound is poised to play an increasingly important role in addressing some of today's most pressing scientific challenges.